Cas no 251310-60-8 (1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-phenethyl-2,4(1H,3H)-pyrimidinedione)

• Product Name: 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-phenethyl-2,4(1H,3H)-pyrimidinedione
• CAS No: 251310-60-8
• MF: C₁₈H₁₃ClF₃N₃O₂
• MW: 395.762933492661
• CID: 5269131
• Update Time: 2025-06-10

1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-phenethyl-2,4(1H,3H)-pyrimidinedione Chemical and Physical Properties

Names and Identifiers

• 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-phenethyl-2,4(1H,3H)-pyrimidinedione
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-(2-phenylethyl)pyrimidine-2,4-dione
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-(2-phenylethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• Bionet1_001151
• HMS571F13
• 2,4(1H,3H)-Pyrimidinedione, 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-(2-phenylethyl)-

• Inchi： 1S/C18H13ClF3N3O2/c19-14-10-13(18(20,21)22)11-23-16(14)25-9-7-15(26)24(17(25)27)8-6-12-4-2-1-3-5-12/h1-5,7,9-11H,6,8H2
• InChI Key： MAGCEXNUMIEXDI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=CC(N(C1=O)CCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 593
• XLogP3: 3.7
• Topological Polar Surface Area: 53.5

Additional information on 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-phenethyl-2,4(1H,3H)-pyrimidinedione

Recent Advances in the Study of 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-phenethyl-2,4(1H,3H)-pyrimidinedione (CAS: 251310-60-8)

The compound 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-phenethyl-2,4(1H,3H)-pyrimidinedione (CAS: 251310-60-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrimidinedione derivative has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the compound's interactions with specific biological targets, particularly in the context of neurological disorders and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes implicated in neurodegenerative pathways. The study utilized a combination of molecular docking simulations and in vitro enzymatic assays to characterize the compound's binding affinity and selectivity.

Structural-activity relationship (SAR) studies have revealed that the trifluoromethyl and chloro substitutions on the pyridine ring significantly contribute to the compound's bioactivity. Researchers have also investigated various analogs to optimize pharmacokinetic properties while maintaining therapeutic efficacy. Notably, modifications to the phenethyl moiety have shown promise in improving blood-brain barrier penetration, as reported in a recent ACS Chemical Neuroscience publication.

From a synthetic chemistry perspective, novel routes for the efficient production of 251310-60-8 have been developed. A 2024 paper in Organic Process Research & Development described an improved synthetic protocol that enhances yield and purity while reducing environmental impact through greener chemistry approaches. This advancement is particularly important for scaling up production for preclinical studies.

The compound's safety profile has been evaluated in recent toxicological studies, with results suggesting a favorable therapeutic window in animal models. However, researchers caution that further investigation is needed to fully assess potential off-target effects and long-term safety. Current efforts are focused on identifying biomarkers that could predict patient response to therapies based on this chemical scaffold.

Looking forward, the unique chemical properties of 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-3-phenethyl-2,4(1H,3H)-pyrimidinedione position it as a promising candidate for further drug development. Several pharmaceutical companies have included derivatives of this compound in their pipelines, particularly for applications in neurological and autoimmune disorders. Continued research is expected to yield important insights into its clinical potential in the coming years.